3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H6Br2ClF3N2/c15-9-3-1-7(2-4-9)11-12(16)22-6-8(14(18,19)20)5-10(17)13(22)21-11/h1-6H
• InChI Key: GOKINGJONGAMJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=C(C=C(C3=N2)Cl)C(F)(F)F)Br)Br
• Molecular Formula: C14H6Br2ClF3N2
• Molecular Weight: 454.46 g/mol

Description

“3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is a complex organic compound. The imidazo[1,2-a]pyridine moiety is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed.

Molecular Structure Analysis

The molecular structure of “3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is complex, with multiple halogen and trifluoromethyl substitutions on the imidazo[1,2-a]pyridine core. The exact structure would need to be determined through methods such as X-ray crystallography.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of imidazo[1,2-a]pyridines from different 2-aminopyridines with various α-bromoketones has been described.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine, focusing on six unique fields:

Pharmaceutical Chemistry

3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is a valuable scaffold in pharmaceutical chemistry due to its potential biological activities. . This compound can be used as a core structure for developing new drugs targeting various diseases.

Organic Synthesis

This compound is a crucial intermediate in organic synthesis. . Researchers often use it in the synthesis of other heterocyclic compounds, which are essential in medicinal chemistry and material science.

Agrochemicals

. Their ability to interact with biological systems makes them suitable candidates for developing new agrochemical products that can protect crops from pests and diseases.

Material Science

The unique electronic properties of 3-Bromo-2-(4-bromophenyl)-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine make it an interesting candidate for material science applications. . These materials have potential applications in electronics, such as in the creation of organic light-emitting diodes (OLEDs) and organic photovoltaic cells.

Catalysis

This compound can serve as a ligand in catalytic reactions. . This application is particularly valuable in developing more efficient and selective catalytic systems for industrial and laboratory use.

Photocatalysis

. They can be used in photocatalytic reactions to drive chemical transformations using light energy. This application is significant for developing sustainable and green chemistry processes, reducing the need for harsh chemicals and conditions.

Biomedical Research

. Its ability to interact with biological molecules makes it useful for investigating cellular mechanisms and pathways, potentially leading to new therapeutic targets and treatments.

Environmental Science

. It can be used in the degradation of pollutants and the purification of water and air. This application is crucial for developing technologies to address environmental pollution and promote sustainability.